4-Bromo-5-methyl-3-(pyridin-3-yl)isoxazole

• IUPAC Name: 4-bromo-5-methyl-3-pyridin-3-yl-1,2-oxazole
• InChI: InChI=1S/C9H7BrN2O/c1-6-8(10)9(12-13-6)7-3-2-4-11-5-7/h2-5H,1H3
• InChI Key: KCZLRSQAZVCCTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CN=CC=C2)Br
• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol

Description

“4-Bromo-5-methyl-3-(pyridin-3-yl)isoxazole” is a chemical compound with the molecular formula C9H7BrN2O. It has a molecular weight of 239.07. The compound is typically a white to yellow solid at room temperature.

Molecular Structure Analysis

The molecular structure of “4-Bromo-5-methyl-3-(pyridin-3-yl)isoxazole” can be represented by the InChI code: 1S/C9H7BrN2O/c1-6-8(10)9(12-13-6)7-3-2-4-11-5-7/h2-5H,1H3.

Chemical Reactions Analysis

In the synthesis of isoxazoles, intermediate compounds are often cyclized with the help of NH2OH·HCl in refluxing methanolic condition for 2–3 hours. Afterward, the resulting isoxazole compound is reacted with hydrazine.

Physical And Chemical Properties Analysis

“4-Bromo-5-methyl-3-(pyridin-3-yl)isoxazole” is a white to yellow solid at room temperature.

Safety and Hazards

The safety information for “4-Bromo-5-methyl-3-(pyridin-3-yl)isoxazole” includes several hazard statements: H302, H315, H320, H335. The compound is typically stored at room temperature.

Future Directions

In view of the enormous significance of isoxazoles, it is always imperative to unleash new eco-friendly synthetic strategies. This includes the development of alternate metal-free synthetic routes. These advancements could potentially accelerate the drug discovery program.